Cas no 955401-70-4 (2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID)
2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID
- AS-63395
- SCHEMBL2079853
- W16084
- AKOS006306290
- MFCD11040386
- 2-morpholin-4-yl-1,3-oxazole-4-carboxylic acid
- 2-MORPHOLINOOXAZOLE-4-CARBOXYLICACID
- 2-(morpholin-4-yl)-1,3-oxazole-4-carboxylic acid
- 955401-70-4
-
- MDL: MFCD11040386
- Inchi: 1S/C8H10N2O4/c11-7(12)6-5-14-8(9-6)10-1-3-13-4-2-10/h5H,1-4H2,(H,11,12)
- InChI Key: BHPWKUCWMWCLOV-UHFFFAOYSA-N
- SMILES: O1CCN(C2=NC(C(=O)O)=CO2)CC1
Computed Properties
- Exact Mass: 198.06405680Da
- Monoisotopic Mass: 198.06405680Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 75.8Ų
2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB510902-250 mg |
2-Morpholinooxazole-4-carboxylic acid; . |
955401-70-4 | 250MG |
€807.00 | 2023-04-18 | ||
| eNovation Chemicals LLC | D767518-100mg |
2-morpholinooxazole-4-carboxylic acid |
955401-70-4 | 95% | 100mg |
$210 | 2023-09-04 | |
| Chemenu | CM463178-100mg |
2-morpholinooxazole-4-carboxylic acid |
955401-70-4 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM463178-250mg |
2-morpholinooxazole-4-carboxylic acid |
955401-70-4 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM463178-1g |
2-morpholinooxazole-4-carboxylic acid |
955401-70-4 | 95%+ | 1g |
$758 | 2024-07-18 | |
| abcr | AB510902-250mg |
2-Morpholinooxazole-4-carboxylic acid; . |
955401-70-4 | 250mg |
€807.00 | 2025-04-14 | ||
| A2B Chem LLC | AX10360-1mg |
2-morpholinooxazole-4-carboxylic acid |
955401-70-4 | 96 | 1mg |
$73.00 | 2023-12-29 | |
| A2B Chem LLC | AX10360-2mg |
2-morpholinooxazole-4-carboxylic acid |
955401-70-4 | 96 | 2mg |
$86.00 | 2023-12-29 | |
| A2B Chem LLC | AX10360-3mg |
2-morpholinooxazole-4-carboxylic acid |
955401-70-4 | 96 | 3mg |
$105.00 | 2023-12-29 | |
| A2B Chem LLC | AX10360-5mg |
2-morpholinooxazole-4-carboxylic acid |
955401-70-4 | 96 | 5mg |
$118.00 | 2023-12-29 |
2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID
Introduction to 2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID (CAS No. 955401-70-4)
2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 955401-70-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic compounds, characterized by a five-membered ring containing one oxygen atom and two carbon atoms, with a morpholine substituent at the 2-position and a carboxylic acid group at the 4-position. The unique structural features of 2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.
The morpholine moiety in the molecular structure contributes to the compound's solubility and stability, which are critical factors in drug design. Morpholine derivatives are well-known for their ability to enhance bioavailability and improve pharmacokinetic properties of associated molecules. The presence of the carboxylic acid group further extends the compound's versatility, allowing for further functionalization through esterification, amidation, or other chemical modifications. These attributes have positioned 2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID as a valuable building block in synthetic chemistry and drug discovery.
In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and structural diversity. Among these, oxazole derivatives have shown remarkable potential in inhibiting various enzymatic targets and interacting with biological receptors. Specifically, studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of oxazole-based compounds. The incorporation of the morpholine group into the oxazole framework has been particularly investigated for its ability to modulate enzyme activity and enhance binding affinity.
One of the most compelling aspects of 2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID is its role in the development of targeted therapies. Researchers have leveraged its structural motif to design molecules that selectively interact with specific disease-related proteins. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on kinases and other signaling proteins implicated in cancer progression. Additionally, its potential application in modulating immune responses has been explored, particularly in conditions where immune dysregulation plays a significant role.
The synthetic pathways for 2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID have also been optimized to ensure high yield and purity, making it accessible for industrial-scale production. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and flow chemistry, have been employed to streamline the synthesis process while maintaining chemical integrity. These advancements not only facilitate research but also pave the way for commercial development of drugs derived from this compound.
From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying lead compounds based on 2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID. These computational methods allow researchers to predict binding affinities and interactions with biological targets with high precision. Such simulations have guided experimental efforts by prioritizing promising candidates for further validation. The integration of computational tools with traditional wet-lab approaches has significantly accelerated the drug discovery pipeline.
The pharmacological profile of 2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID is further enhanced by its metabolic stability. Unlike many heterocyclic compounds that undergo rapid degradation in biological systems, this derivative has demonstrated prolonged half-life in vitro studies. This characteristic is crucial for therapeutic applications where sustained drug levels are necessary for efficacy. Moreover, its favorable pharmacokinetic properties reduce the frequency of dosing, improving patient compliance.
Recent clinical trials have begun to explore the therapeutic potential of compounds derived from 2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID in treating chronic inflammatory diseases. Preliminary results indicate that certain derivatives exhibit anti-inflammatory effects comparable to existing therapeutics but with improved tolerability. These findings are particularly encouraging given the growing burden of chronic inflammation-related disorders worldwide. Continued clinical investigation is warranted to fully elucidate its therapeutic benefits.
The environmental impact of synthesizing and utilizing 2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID is also an area of growing interest. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For instance, solvent-free reactions and biocatalytic processes have been explored as alternatives to traditional methods. Such innovations not only reduce environmental footprint but also align with regulatory demands for sustainable pharmaceutical production.
In conclusion,2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID (CAS No. 955401-70-4) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive scaffold for drug development. As research continues to uncover new biological activities and optimize synthetic methodologies,2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID is poised to play a pivotal role in next-generation therapeutics.
955401-70-4 (2-MORPHOLINOOXAZOLE-4-CARBOXYLIC ACID) Related Products
- 1478718-61-4(2-(4-morpholinyl)-4-Oxazolemethanol)
- 429673-06-3
- 674771-92-7(4-Oxazolecarboxylic acid, 2-[bis(phenylmethyl)amino]-)
- 1502930-73-5(2-(Piperazin-1-yl)-1,3-oxazole-4-carboxylic acid)
- 2253639-31-3(Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride)
- 852181-07-8(ETHYL 2-MORPHOLINOOXAZOLE-4-CARBOXYLATE)
- 1557698-61-9(2-(Dimethylamino)-1,3-oxazole-4-carboxylic acid)
- 676326-35-5(4-Oxazolecarboxylic acid, 2-[bis(phenylmethyl)amino]-, ethyl ester)
- 625387-48-6(Prop-2-en-1-yl 2-(3-hydroxyazetidin-1-yl)-1,3-oxazole-4-carboxylate)
- 1564515-07-6(ethyl 2-(dimethylamino)-1,3-oxazole-4-carboxylate)